Cas no 2137831-85-5 (1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]-)

• Product Name: 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]-
• CAS No: 2137831-85-5
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5259328
• Update Time: 2025-05-19

1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]-

• Inchi： 1S/C9H19NO3/c1-8(7-11)10-4-3-9(2)12-5-6-13-9/h8,10-11H,3-7H2,1-2H3
• InChI Key： GZKUHNPDHOGPCN-UHFFFAOYSA-N
• SMILES： C(O)C(NCCC1(C)OCCO1)C

Additional information on 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]-

Introduction to 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- (CAS No. 2137831-85-5)

1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- (CAS No. 2137831-85-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1-propanol backbone and a substituted amino group. The presence of the 2-methyl-1,3-dioxolan-2-yl moiety adds to its complexity and potential utility in various applications.

The chemical structure of 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- (CAS No. 2137831-85-5) is of particular interest due to its potential for forming stable complexes with metal ions and its ability to interact with biological targets. Recent studies have highlighted its role in the development of novel drug delivery systems and as a precursor for the synthesis of more complex molecules with therapeutic applications.

In the realm of medicinal chemistry, 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- has been explored for its potential as a lead compound in the design of new drugs. Its unique structure allows for the modulation of biological activity through subtle changes in functional groups. For instance, modifications to the amino group or the dioxolan ring can significantly alter the compound's pharmacological properties, making it a versatile starting point for drug discovery.

One of the key areas where 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- has shown promise is in the treatment of neurological disorders. Recent research has demonstrated that compounds with similar structural features can effectively cross the blood-brain barrier and interact with specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This opens up new avenues for developing targeted therapies that can address the underlying causes of these conditions.

Beyond its potential in drug development, 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- has also been investigated for its use in diagnostic imaging. The compound's ability to form stable complexes with metal ions makes it an attractive candidate for developing contrast agents used in magnetic resonance imaging (MRI). These contrast agents can enhance the visibility of specific tissues or organs, improving diagnostic accuracy and patient outcomes.

In addition to its medical applications, 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- has been studied for its environmental impact and biodegradability. Research has shown that this compound can be synthesized using green chemistry principles, reducing its environmental footprint and making it a more sustainable option for various industrial processes. This aligns with the growing trend towards environmentally friendly chemical practices and products.

The synthesis of 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and condensation reactions. Advances in catalytic methods have further optimized these processes, making them more efficient and cost-effective.

In conclusion, 1-Propanol, 2-[[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]amino]- (CAS No. 2137831-85-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features make it a valuable starting point for drug discovery and development, while its environmental properties offer opportunities for sustainable chemical practices. As research continues to uncover new applications and insights into this compound's behavior, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.